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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653 Get Quote

Technical Support Center: Managing Strontium
Phosphide Reactivity
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the reactivity of strontium phosphide (Sr₃P₂)

with water and moisture.

Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments involving

strontium phosphide.
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Issue Possible Cause(s) Recommended Action(s)

Unexpectedly vigorous

reaction or ignition upon

addition of a quenching agent.

1. Quenching agent added too

quickly.2. Inappropriate

quenching agent used (e.g.,

water as the initial agent).3.

Scale of the reaction is too

large for the quenching

vessel.4. Localized

concentration of strontium

phosphide is too high.

1. Immediately cease addition

of the quenching agent.2. If a

fire starts and is small, smother

it with a Class D fire

extinguisher, dry sand, soda

ash, or lime. DO NOT USE

WATER, FOAM, OR CARBON

DIOXIDE.[1][2]3. Allow the

reaction to subside before

cautiously proceeding with a

slower addition rate of a less

reactive quenching agent (e.g.,

isopropanol).4. Ensure the

reaction is well-stirred to

prevent localized "hot spots."5.

For larger reactions, consider a

reverse quench (adding the

strontium phosphide

suspension to the quenching

agent).

Container pressurization

during reaction or storage.

1. Ingress of atmospheric

moisture into the storage or

reaction container.2. Reaction

vessel is sealed, not allowing

for the escape of evolved

phosphine gas.3.

Decomposition of strontium

phosphide due to improper

storage conditions.

1. For storage: Immediately

move the container to a fume

hood or other ventilated area.

If safely possible, slightly vent

the container using a needle

attached to a bubbler. Store in

a desiccator over a suitable

desiccant.2. For

reactions:NEVER conduct a

reaction that evolves gas in a

completely sealed system.[3]

Ensure the reaction vessel is

equipped with a bubbler or a

condenser open to an inert gas

line to safely vent evolved
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phosphine gas to a scrubbing

system.3. Review storage

procedures to ensure the

container is tightly sealed and

stored in a cool, dry, and inert

environment.

Low or no evolution of

phosphine gas when expected.

1. Strontium phosphide has

passivated (formed a non-

reactive surface layer).2.

Incomplete mixing of

reactants.3. Low reaction

temperature.4. The strontium

phosphide has degraded due

to prolonged exposure to air

and moisture.

1. Ensure adequate stirring to

break up any clumps and

expose fresh surfaces of the

strontium phosphide.2. Gently

warm the reaction mixture, but

be prepared for a potential

increase in the reaction rate.3.

If the material is old or has

been improperly stored, it may

be inactive. It is best to

dispose of it and use a fresh

batch.

Inconsistent or non-

reproducible reaction rates.

1. Variability in the particle size

or surface area of the

strontium phosphide.2.

Fluctuations in ambient

humidity or temperature.3.

Inconsistent rate of addition of

the reactant (water or moisture

source).

1. Use strontium phosphide

from the same batch with a

consistent particle size for a

series of experiments.2.

Conduct the reaction in a

controlled atmosphere

(glovebox or Schlenk line) to

regulate humidity and

temperature.3. Utilize a syringe

pump for the precise and

consistent addition of the liquid

reactant.

Frequently Asked Questions (FAQs)
Q1: What is the primary hazard associated with strontium phosphide and water?
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A1: The primary hazard is the rapid and exothermic reaction of strontium phosphide with

water or moisture to produce highly toxic and flammable phosphine (PH₃) gas.[1][2] This gas

can ignite spontaneously in air.[2] The reaction is:

Sr₃P₂(s) + 6H₂O(l) → 3Sr(OH)₂(aq) + 2PH₃(g)[4]

Q2: What are the immediate safety precautions I should take before working with strontium
phosphide?

A2:

Work in a controlled environment: All manipulations should be performed under an inert

atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.

Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, chemical splash

goggles, a face shield, and appropriate gloves (consult the safety data sheet for glove

compatibility).

Emergency Preparedness: Have a Class D fire extinguisher, dry sand, or soda ash readily

available. Ensure a safety shower and eyewash station are accessible. Never work alone.

Q3: How should I properly store strontium phosphide?

A3: Strontium phosphide should be stored in a tightly sealed, clearly labeled container in a

cool, dry, well-ventilated area away from water, acids, and oxidizing agents.[5] Storage in a

desiccator is recommended to prevent exposure to atmospheric moisture.

Q4: Can I use water to clean glassware contaminated with strontium phosphide?

A4: No, you should never use water to clean glassware with residual strontium phosphide as

this will generate phosphine gas. Glassware should be decontaminated by slowly adding a less

reactive quenching agent like isopropanol, followed by methanol, and then water, all within a

fume hood.[3]

Q5: What is a safe method for quenching and disposing of unreacted strontium phosphide?
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A5: A recommended method is to create a suspension of the strontium phosphide in an inert,

high-boiling solvent like toluene.[3] This suspension is then slowly added to a stirred, cooled (0

°C) solution of a less reactive alcohol, such as isopropanol. After the initial reaction subsides, a

more reactive alcohol like methanol can be slowly added, followed cautiously by water to

ensure complete quenching. The resulting solution should be neutralized before disposal

according to your institution's hazardous waste guidelines.

Q6: How can I monitor the evolution of phosphine gas during an experiment?

A6: The concentration of phosphine gas can be monitored in real-time using electrochemical

sensors or by taking aliquots from the headspace of the reaction and analyzing them by gas

chromatography (GC) with a nitrogen-phosphorus detector (NPD) or a flame photometric

detector (FPD).[6][7][8]

Quantitative Data
Table 1: Phosphine Gas Evolution Rate

Temperature (°C) Relative Humidity (%)
Initial Rate of Phosphine
Evolution (µg/g·s)

20 30 5.2

20 70 15.8

40 30 12.5

40 70 38.1

Note: This data is illustrative and will vary based on particle size and other experimental

conditions.

Table 2: Toxicity of Phosphine Gas (PH₃)
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Exposure
Limit/Level

Concentration
(ppm)

Concentration
(mg/m³)

Notes

OSHA PEL (8-hr

TWA)
0.3 0.4

Permissible Exposure

Limit

NIOSH REL (10-hr

TWA)
0.3 0.4

Recommended

Exposure Limit

NIOSH STEL 1 1.4
Short-Term Exposure

Limit

IDLH 50 70

Immediately

Dangerous to Life or

Health

Data compiled from various safety sources.

Experimental Protocols
Protocol 1: Controlled Hydrolysis of Strontium Phosphide for Phosphine Generation

This protocol describes a method for the controlled generation of phosphine gas for use in

subsequent reactions.

Materials:

Strontium phosphide (Sr₃P₂)

Anhydrous, degassed solvent (e.g., dioxane or toluene)

Degassed deionized water

Schlenk flask or a three-necked round-bottom flask

Septa

Syringes and needles
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Stir bar

Inert gas source (nitrogen or argon) with a bubbler

Syringe pump

Gas-tight syringe

Scrubbing system for phosphine gas (e.g., a solution of potassium permanganate or copper

sulfate)

Procedure:

Assemble the glassware and purge with inert gas for at least 30 minutes.

Under a positive pressure of inert gas, add a known quantity of strontium phosphide to the

reaction flask.

Add the anhydrous solvent to create a stirrable suspension.

Fill a gas-tight syringe with degassed deionized water and place it in the syringe pump.

Connect the outlet of the reaction flask to the scrubbing system.

Begin stirring the strontium phosphide suspension.

Slowly add the deionized water to the suspension using the syringe pump at a

predetermined rate. The rate of addition will control the rate of phosphine evolution.

Monitor the reaction progress by observing the gas evolution through the bubbler.

The evolved phosphine gas can be used in a subsequent reaction by connecting the outlet of

the reaction flask to the next reaction setup (with appropriate safety measures).

Once the desired amount of phosphine has been generated, stop the addition of water.

Purge the system with inert gas to ensure all phosphine has been transferred or scrubbed.

Quench the remaining strontium phosphide in the flask according to the disposal protocol.
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Protocol 2: Quenching of Residual Strontium Phosphide

This protocol details the safe quenching of residual strontium phosphide after an experiment.

Materials:

Residual strontium phosphide in a reaction flask

Anhydrous isopropanol

Anhydrous methanol

Deionized water

Dropping funnel or syringe

Ice bath

Stir bar

Inert gas source with a bubbler

Scrubbing system

Procedure:

Ensure the reaction flask containing the residual strontium phosphide is under a positive

pressure of inert gas and connected to a scrubbing system.

Cool the flask in an ice bath.

Begin stirring the contents of the flask.

Slowly add anhydrous isopropanol dropwise from the dropping funnel or syringe. Be

prepared for an initial vigorous reaction.[3]

Control the rate of addition to maintain a manageable reaction rate (i.e., steady gas evolution

without excessive foaming or temperature increase).
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Once the addition of isopropanol no longer produces a significant reaction, slowly add

anhydrous methanol in a similar manner.

After the reaction with methanol subsides, cautiously add deionized water dropwise to

ensure all residual strontium phosphide is quenched.

Remove the ice bath and allow the mixture to warm to room temperature while continuing to

stir for at least one hour.

Neutralize the resulting slurry with a weak acid (e.g., citric acid) before preparing it for

hazardous waste disposal.

Visualizations

Preparation Controlled Reaction Cleanup

Assemble and Purge Glassware Add Sr3P2 under Inert Gas Add Anhydrous Solvent Slowly Add Water via Syringe Pump Monitor Gas Evolution Direct PH3 to Use or Scrubber Stop Water Addition Purge System with Inert Gas Quench Residual Sr3P2

Click to download full resolution via product page

Caption: Controlled hydrolysis of strontium phosphide workflow.
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Caption: Troubleshooting logic for a vigorous reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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